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Compound of Interest

Compound Name: 3-Amino-L-alanine hydrochloride

Cat. No.: B555142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 3-Amino-L-alanine hydrochloride (CAS No. 1482-97-9). The

information herein is intended to support researchers, scientists, and drug development

professionals in ensuring the integrity and reliability of this compound in their work.

Core Concepts: Stability and Storage
3-Amino-L-alanine hydrochloride, a non-proteinogenic amino acid, is a valuable building

block in pharmaceutical research and chemical synthesis.[1][2] Its stability is crucial for

maintaining its chemical purity, potency, and safety. This document outlines the known storage

parameters and provides a framework for assessing its stability under various conditions.

Physicochemical Properties
Understanding the fundamental properties of 3-Amino-L-alanine hydrochloride is essential

for its proper handling and storage.
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Property Value Source

Appearance
White to off-white crystalline

powder
[1][2][3]

Molecular Formula C₃H₈N₂O₂·HCl [1]

Molecular Weight 140.57 g/mol [1]

Melting Point 231-233 °C (decomposes) [1][3]

Solubility
Slightly soluble in water and

aqueous acid
[1]

Hygroscopicity Hygroscopic [1]

Recommended Storage Conditions
To maintain the quality of 3-Amino-L-alanine hydrochloride, it is critical to adhere to the

following storage guidelines based on information from multiple suppliers.

Parameter Recommendation Rationale Source

Temperature 2-8°C
To minimize thermal

degradation.
[1][3]

Atmosphere

Store in a dry, cool,

and well-ventilated

place.

The compound is

hygroscopic and

sensitive to moisture.

[1]

Container
Keep container tightly

closed.

To prevent moisture

absorption and

contamination.

[1]

Experimental Protocols for Stability Assessment
While specific, long-term quantitative stability studies for 3-Amino-L-alanine hydrochloride
are not readily available in the public domain, a robust stability-indicating method can be

developed using established principles of forced degradation studies as outlined by the

International Council for Harmonisation (ICH) guidelines.
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Forced Degradation (Stress Testing)
Forced degradation studies are essential to identify potential degradation products and

establish the intrinsic stability of the molecule. A typical workflow for such a study is outlined

below.

Analysis
Outcome

Acid Hydrolysis
(e.g., 0.1 M HCl, 60°C)

HPLC-UV/MS Analysis

Base Hydrolysis
(e.g., 0.1 M NaOH, 60°C)

Oxidative Stress
(e.g., 3% H₂O₂, RT)

Thermal Stress
(e.g., 80°C, dry heat)

Photolytic Stress
(ICH Q1B guidelines)

Characterization of
Degradation Products

Development of
Stability-Indicating Method

Elucidation of
Degradation Pathway

Click to download full resolution via product page

Workflow for a forced degradation study.

Methodology:

Sample Preparation: Prepare solutions of 3-Amino-L-alanine hydrochloride in the

respective stress media (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂). For thermal and photolytic

studies, expose the solid compound to the stress conditions.
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Stress Conditions:

Acid/Base Hydrolysis: Incubate the solutions at a controlled temperature (e.g., 60°C) for a

defined period (e.g., 24, 48 hours).

Oxidation: Store the solution at room temperature for a set duration.

Thermal Degradation: Place the solid sample in a temperature-controlled oven.

Photostability: Expose the solid sample to light according to ICH Q1B guidelines.

Time Points: Withdraw samples at appropriate time intervals.

Sample Analysis: Neutralize the acid and base hydrolyzed samples before analysis. Dilute all

samples to a suitable concentration.

Analytical Method: Analyze the samples using a stability-indicating HPLC method.

High-Performance Liquid Chromatography (HPLC)
Method
A reverse-phase HPLC method is generally suitable for the analysis of amino acids and their

degradation products.

Proposed HPLC Parameters:
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Parameter Description

Column C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase

A gradient of an aqueous buffer (e.g., 0.1%

trifluoroacetic acid in water) and an organic

modifier (e.g., acetonitrile).

Detection

UV detection at a suitable wavelength (e.g., 210

nm) or Mass Spectrometry (MS) for

identification of degradation products.

Flow Rate 1.0 mL/min

Injection Volume 10-20 µL

Column Temperature Ambient or controlled (e.g., 30°C)

This method should be validated according to ICH Q2(R1) guidelines for specificity, linearity,

accuracy, precision, and robustness.

Potential Degradation Pathways
While specific degradation pathways for 3-Amino-L-alanine hydrochloride have not been

detailed in the literature, potential degradation mechanisms can be postulated based on its

chemical structure and general knowledge of amino acid chemistry.

3-Amino-L-alanine hydrochloride

Potential Degradation Products

3-Amino-L-alanine
hydrochloride

Decarboxylation Product
(e.g., under heat)

Heat

Deamination Product
(e.g., oxidative deamination)

Oxidation

Polymerization Products

Various Stressors
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Hypothesized degradation pathways.

Decarboxylation: Under thermal stress, the carboxylic acid group may be lost as carbon

dioxide.

Deamination: Oxidative conditions could lead to the removal of one or both amino groups,

potentially forming keto acids.

Polymerization: Under various stress conditions, intermolecular reactions could lead to the

formation of dimers or larger oligomers.

It is imperative that any observed degradation products are properly characterized using

techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR)

spectroscopy to confirm their structures.

Conclusion
The stability of 3-Amino-L-alanine hydrochloride is best maintained by storing it under

refrigerated (2-8°C), dry, and dark conditions in a tightly sealed container. While specific

quantitative stability data is limited, this guide provides a framework for researchers to establish

in-house stability protocols based on established scientific principles and regulatory guidelines.

The implementation of forced degradation studies and the development of a validated stability-

indicating analytical method are crucial for ensuring the quality and reliability of 3-Amino-L-
alanine hydrochloride in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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